Cas no 1486472-98-3 ((1S,2R,4R)-7-oxabicyclo2.2.1heptane-2-carbonitrile)

• Product Name: (1S,2R,4R)-7-oxabicyclo2.2.1heptane-2-carbonitrile
• CAS No: 1486472-98-3
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 4778771
• Update Time: 2023-11-22

(1S,2R,4R)-7-oxabicyclo2.2.1heptane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (1S,2R,4R)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile
• NE42923
• (1S,2R,4R)-7-oxabicyclo2.2.1heptane-2-carbonitrile

• Inchi： 1S/C7H9NO/c8-4-5-3-6-1-2-7(5)9-6/h5-7H,1-3H2/t5-,6-,7+/m1/s1
• InChI Key： SOCKWJNQKNADLU-QYNIQEEDSA-N
• SMILES： O1[C@@H]2CC[C@H]1[C@@H](C#N)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 169
• XLogP3: 0.6
• Topological Polar Surface Area: 33